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Compound of Interest

Compound Name: TFR40OHT
CAS No.: 113748-88-2
Cat. No.: B611315
Get Quote
. J

Introduction & Scientific Context
The Molecule: TFR40HT vs. Standard 4-OHT

Researchers often confuse TFR4OHT with standard 4-Hydroxytamoxifen (4-OHT). While both
are metabolites or analogs of Tamoxifen used to activate Estrogen Receptor (ER) fusions (e.g.,
Cre-ERAT2), they differ critically in stability.

o Standard 4-OHT: EXxists as a mixture of cis (Z) and trans (E) isomers. In solution, it
spontaneously isomerizes, which can lead to variable biological activity because the isomers
have different affinities for the ER.

o TFR4OHT (Trans-Fixed-Ring 4-Hydroxytamoxifen): A cyclized, conformationally restricted
analog. The "fixed ring" prevents the spontaneous isomerization between cis and trans
states.

Why this matters: Using TFR4OHT eliminates the variable of isomerization, providing a "pure"
agonist/antagonist profile. This protocol ensures that this stability is maintained through proper
solubilization in Dimethyl Sulfoxide (DMSO).
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Mechanism of Action

TFR4OHT binds to the modified Estrogen Receptor ligand-binding domain (ER"T2) fused to
Cre recombinase. In the absence of the ligand, Heat Shock Protein 90 (Hsp90) sequesters
Cre-ER in the cytoplasm. Upon TFR4OHT binding, Hsp90 dissociates, allowing nuclear
translocation and recombination of LoxP sites.

Material Safety & Handling (E-E-A-T)

o Hazard Classification: TFR4OHT is a potent SERM. Treat as a Reproductive Toxin and
potential Carcinogen.

» PPE Requirements:
o Double Nitrile Gloves (0.11 mm minimum thickness).
o Lab coat with closed cuffs.
o Respiratory protection (N95 or Fume Hood operation).

o Waste Disposal: All solid and liquid waste must be incinerated as hazardous chemical waste.

Experimental Protocol: Stock Solution Preparation

A. Reagents and Equipment

Component Specification Purpose

>98% Purity (CAS 113748-88-

TFR40OHT Powder 2) Active Ligand
Anhydrous, Cell Culture Grade

DMSO Solvent
(299.9%)

] Amber Glass or Foil-wrapped ) )

Vials Light Protection
Polypropylene

Gas Nitrogen or Argon (Optional) Oxidation Prevention

B. Calculation Guide (Molarity)
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Molecular Weight (MW) of TFR4OHT is approximately 387.5 g/mol (Verify against your specific

Certificate of Analysis).

Target Concentration: 10 mM (Standard Stock)

Example: To prepare 1 mL of 10 mM stock:

[1]
C. Step-by-Step Solubilization Workflow

Equilibration: Allow the TFR4OHT vial to warm to Room Temperature (RT) before opening to
prevent water condensation, which precipitates the compound.

Weighing: Weigh the calculated amount of TFR4OHT into a sterile, amber microcentrifuge
tube.

o Note: If amber tubes are unavailable, wrap standard tubes in aluminum foil before
weighing.

Solvent Addition: Add high-grade Anhydrous DMSO.

o Critical Step: Do not use aqueous buffers at this stage. TFR4OHT is highly lipophilic and
will precipitate immediately in water.

Dissolution:

o Vortex vigorously for 30—60 seconds.

o If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

o Visual Check: The solution must be completely clear and colorless to pale yellow.
Aliquoting: Dispense into single-use aliquots (e.g., 20-50 pL) to avoid freeze-thaw cycles.

o Expert Tip: Overlay the aliquots with inert gas (Nitrogen/Argon) before capping to prevent
oxidation during long-term storage.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 12 months).
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Visualizing the Workflow
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Figure 1: Step-by-step workflow for preparing stable TFR4OHT stock solutions. Critical control
points are highlighted in blue and green.

Usage & Dilution (In Vitro & In Vivo)[3]
In Vitro (Cell Culture)[2]

 Dilution Factor: Keep the final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity.
e Preparation: Dilute the 10 mM stock directly into fresh culture media immediately before use.

o Working Concentration: Typical induction requires 100 nM — 1 pM.

In Vivo (Animal Injection)

Direct DMSO injection is toxic. You must prepare an emulsion.

e Vehicle: Corn Oil or Peanut Oil.

e Protocol:
o Dilute the DMSO stock into the oil (typical ratio: 10% DMSO / 90% Oil).
o Sonicate or vortex heavily to create a stable emulsion.

o Warning: TFR4OHT may precipitate if the oil is cold. Warm oil to 37°C before mixing.

Troubleshooting & Quality Control
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Observation

Probable Cause

Corrective Action

Cloudy Solution

Water contamination in DMSO

Use fresh, anhydrous DMSO.
Warm to 37°C.

Precipitation on Dilution

Added to aqueous buffer too

Add dropwise while vortexing

fast the media.
] ] o Discard. Use inert gas overlay
Yellowing over time Oxidation
for future stocks.[2]
) ) Ensure amber tubes are used.
Light degradation /

Loss of Activity

Isomerization

TFR4OHT is more stable than
4-OHT but still light-sensitive.

Mechanism of Action Diagram
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Figure 2: Mechanism of TFR4OHT-induced Cre-ER translocation. The ligand displaces Hsp90,
permitting nuclear entry.

References

¢ TFR4OHT Chemical Definition: Trans-fixed-ring 4-Hydroxytamoxifen (CAS 113748-88-2).
Available from specialized chemical suppliers (e.g., BLDpharm, EvitaChem).

¢ Isomer Stability Context: Jordan, V. C., et al. (2000). Structure-function relationships of
estrogen receptor agonists and antagonists.
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e General Cre-ER Protocol: Indra, A. K., et al. (1999). Temporally-controlled site-specific
mutagenesis in the basal layer of the epidermis: comparison of the recombinase activity of
the tamoxifen-inducible Cre-ER(T) and Cre-ER(T2) recombinases. Nucleic Acids Research.

o Solubility Guidelines: Merck/Sigma-Aldrich Technical Bulletins for 4-Hydroxytamoxifen
(Applied here due to structural homology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Precision Preparation of TFR40OHT
Stock Solutions in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611315/docs#application-note-precision-preparation-
of-tfr4oht-stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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